Cas no 5814-39-1 (Benzoic acid,2-[(2-nitrophenyl)amino]-, methyl ester)

• Product Name: Benzoic acid,2-[(2-nitrophenyl)amino]-, methyl ester
• CAS No: 5814-39-1
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 382757
• PubChem ID: 292094
• Update Time: 2025-04-19

Benzoic acid,2-[(2-nitrophenyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-nitrophenyl)amino]-, methyl ester
• methyl 2-(2-nitroanilino)benzoate
• 2-(2'-nitrophenylamino)benzoic acid methyl ester
• 2-(2-nitro-phenylamino)-benzoic acid methyl ester
• AA-516
• AC1L6H9D
• AC1Q214M
• methyl 2-(2'-nitrophenylamino)benzoate
• methyl 2-[(2-nitrophenyl)amino]benzoate
• methyl 2-{2-nitroanilino}benzoate
• N-(2-nitro-phenyl)-anthranilic acid methyl ester
• N-(2-Nitro-phenyl)-anthranilsaeure-methylester
• N-< 2-Nitro-phenyl> -anthranilsaeure-meth
• NSC157706
• Oprea1_341146
• SureCN2312520
• Methyl 2-((2-nitrophenyl)amino)benzoate
• DTXSID40303284
• 5814-39-1
• SGNHAYBFPWBEPU-UHFFFAOYSA-N
• NSC-157706
• NSC 157706
• AA-516/30040023
• SCHEMBL2312520

• Inchi： 1S/C14H12N2O4/c1-20-14(17)10-6-2-3-7-11(10)15-12-8-4-5-9-13(12)16(18)19/h2-9,15H,1H3
• InChI Key： SGNHAYBFPWBEPU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1NC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.08000
• Monoisotopic Mass: 272.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.326
• Boiling Point: 405.2°Cat760mmHg
• Flash Point: 198.9°C
• Refractive Index: 1.64
• PSA: 84.15000
• LogP: 3.72120